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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B591352 Get Quote

Buergerinin B: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available scientific information

on Buergerinin B. It is important to note that research on this specific compound is limited.

The biological activities and pathways discussed are largely based on studies of the plant from

which it is derived, Scrophularia buergeriana, and other related iridoid glycosides. These

activities are not yet experimentally confirmed for Buergerinin B itself.

Core Identifiers and Chemical Properties
Buergerinin B is an iridoid derivative that has been isolated from the roots of Scrophularia

buergeriana.[1] Its chemical identifiers and key properties are summarized below.
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Identifier Type Data Reference

CAS Number 919769-83-8 [2]

PubChem CID 91885076 [1]

IUPAC Name

(4aS,5R,7S,7aR)-4a,5,7-

trihydroxy-7-methyl-4,5,6,7a-

tetrahydro-1H-

cyclopenta[c]pyran-3-one

[1]

Molecular Formula C₉H₁₄O₅ [1]

Molecular Weight 202.20 g/mol [1]
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Biological Activity and Therapeutic Potential: An
Extrapolation from Scrophularia buergeriana
Direct experimental evidence for the biological activity of Buergerinin B is not currently

available in published literature. However, the plant it is extracted from, Scrophularia

buergeriana, has been studied for its medicinal properties, particularly its neuroprotective

effects.[3][4]

Extracts of Scrophularia buergeriana, rich in iridoid glycosides, have demonstrated significant

neuroprotective activity against glutamate-induced toxicity in primary rat cortical cell cultures.[1]

[2] Other iridoid glycosides isolated from the same plant, such as E-harpagoside and 8-O-E-p-

methoxycinnamoylharpagide (MCA-Hg), have shown cognitive-enhancing activities in
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scopolamine-treated mice.[5] These effects are attributed to both anti-acetylcholinesterase and

antioxidant mechanisms.[5]

Given that Buergerinin B is an iridoid glycoside from this plant, it is plausible that it may share

similar neuroprotective properties. However, this remains to be experimentally validated.

Putative Signaling Pathways
As there are no specific studies on the signaling pathways modulated by Buergerinin B, a

hypothetical pathway is proposed based on the known neuroprotective effects of Scrophularia

buergeriana extracts. These extracts have been shown to protect neuronal cells from

glutamate-induced excitotoxicity.[1][2] A simplified, hypothetical signaling cascade is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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